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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Calcium Mesoxalate Trihydrate
(CAS 21085-60-9), a compound with potential applications in immunology and metabolic

disease research. This document synthesizes available data on its chemical and physical

properties, biological activities, and relevant experimental contexts.

Chemical and Physical Properties
Calcium Mesoxalate Trihydrate is the calcium salt of mesoxalic acid (also known as

ketomalonic acid or oxomalonic acid), existing in a trihydrated form. It is commercially available

as a white to almost white crystalline powder[1][2][3].

Structural Information
There are discrepancies in the reported molecular formula for Calcium Mesoxalate Trihydrate
across various chemical suppliers. The different reported formulas include C₃H₂CaO₆·3H₂O,

C₆H₆CaO₁₂[1][3], and C₆H₂CaO₁₀·3H₂O[4]. These variations likely stem from whether the

formula represents a monomeric or dimeric salt structure. For clarity, the IUPAC name is

calcium bis[carboxy(oxo)acetate] trihydrate.
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Identifier Value

CAS Number 21085-60-9

Synonyms
Calcium Ketomalonate Trihydrate, Mesoxalic

Acid Calcium Salt Trihydrate

IUPAC Name calcium bis[carboxy(oxo)acetate] trihydrate

Physicochemical Properties
Quantitative physicochemical data for Calcium Mesoxalate Trihydrate is not extensively

available in the public domain. The information is often qualitative or mixed with data for the

distinct compound, calcium oxalate.

Table 2: Physical and Chemical Properties

Property Value

Appearance White to almost white powder/crystal[1][2][3]

Solubility Low solubility in water[1]

Melting Point Not available

Boiling Point Not available

Thermal Decomposition

Specific data for Calcium Mesoxalate Trihydrate

is not available. Data for the unrelated

compound, calcium oxalate trihydrate, shows a

multi-step decomposition involving dehydration

followed by decomposition to calcium carbonate

and then calcium oxide.

Crystal Structure

Crystallographic data for Calcium Mesoxalate

Trihydrate is not available. Data for the

unrelated compound, calcium oxalate trihydrate

(caoxite), indicates a triclinic crystal system.

Biological Activity and Potential Applications
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Calcium Mesoxalate Trihydrate has been noted for its potential biological activities,

particularly in the realms of immunology and metabolic regulation.

Immunomodulatory Effects: B-Cell Proliferation
Commercial suppliers indicate that Calcium Mesoxalate Trihydrate can promote the

proliferation of B-cells[5][6]. The precise signaling pathway by which it induces this proliferation

has not been detailed in the available literature. However, a general understanding of B-cell

receptor (BCR) signaling provides a framework for a hypothetical mechanism. BCR activation

typically leads to a cascade involving spleen tyrosine kinase (Syk) and Bruton's tyrosine kinase

(Btk), resulting in the activation of phospholipase C-gamma 2 (PLCγ2). This leads to the

generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of

intracellular calcium stores, a key event in B-cell activation and proliferation.
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Hypothetical B-Cell Proliferation Pathway

Metabolic Regulation: Anti-Diabetic Activity
Early research from 1955 demonstrated that oral administration of calcium mesoxalate reduced

blood sugar and urine sugar levels in alloxan-induced diabetic rabbits and dogs[7]. This effect

was not observed in depancreatized animals, suggesting the mechanism is dependent on
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pancreatic function[7]. The study indicated an improvement in glucose tolerance, though the

molecular signaling pathway was not elucidated.

Organism Level

Calcium Mesoxalate
(Oral Administration)

Pancreas

Acts on

Improved Glucose
Tolerance

Reduced Blood Sugar

Click to download full resolution via product page

Postulated Anti-Diabetic Mechanism

Antiviral Potential: Inhibition of HIV-1 Reverse
Transcriptase by Derivatives
While not a direct property of Calcium Mesoxalate Trihydrate itself, derivatives of mesoxalic

acid have been shown to inhibit HIV-1 reverse transcriptase. Specifically, the 4-

chlorophenylhydrazone of mesoxalic acid acts as a non-nucleoside reverse transcriptase

inhibitor (NNRTI) by blocking the translocation of the enzyme, effectively freezing it in a pre-

translocational state.

Experimental Protocols
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Detailed experimental protocols for the synthesis and biological evaluation of Calcium
Mesoxalate Trihydrate are not readily available. The following sections provide generalized

workflows based on standard laboratory practices.

Synthesis
A specific, detailed protocol for the synthesis of Calcium Mesoxalate Trihydrate is not

available in the reviewed literature. A general approach would involve the reaction of a soluble

calcium salt with mesoxalic acid or a soluble mesoxalate salt in an aqueous solution, followed

by precipitation, filtration, and drying of the resulting calcium mesoxalate trihydrate.
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- Soluble Calcium Salt

- Mesoxalic Acid or Soluble Salt
Mixing and Reaction Precipitation of

Calcium Mesoxalate Trihydrate Filtration and Washing Drying Calcium Mesoxalate Trihydrate Powder
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General Synthesis Workflow

B-Cell Proliferation Assay
A standard method to assess B-cell proliferation is the use of dye dilution assays (e.g., CFSE)

or nucleotide analog incorporation (e.g., BrdU or EdU) followed by flow cytometry.

Experimental Workflow: B-Cell Proliferation Assay

Cell Culture: Isolate primary B-cells or use a suitable B-cell line and culture in appropriate

media.

Labeling (if applicable): Label cells with a proliferation tracking dye like CFSE.

Treatment: Treat the B-cells with varying concentrations of Calcium Mesoxalate Trihydrate.

Include positive (e.g., LPS or anti-IgM) and negative (vehicle) controls.

Incubation: Incubate the cells for a period sufficient to allow for cell division (typically 48-72

hours).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15550010?utm_src=pdf-body
https://www.benchchem.com/product/b15550010?utm_src=pdf-body
https://www.benchchem.com/product/b15550010?utm_src=pdf-body
https://www.benchchem.com/product/b15550010?utm_src=pdf-body
https://www.benchchem.com/product/b15550010?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Staining: Stain cells with viability dyes and fluorescently labeled antibodies against B-cell

markers (e.g., CD19). If using nucleotide analogs, follow the specific protocol for

incorporation and detection.

Flow Cytometry: Acquire data on a flow cytometer.

Analysis: Analyze the data to determine the percentage of proliferated cells based on dye

dilution or nucleotide analog incorporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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